4-Methylene-3-[2-(2-pyridyl)ethyl]-1-oxa-3-azaspiro[4.5]decan-2-one

• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol
• IUPAC Name: 4-methylidene-3-(2-pyridin-2-ylethyl)-1-oxa-3-azaspiro[4.5]decan-2-one
• InChI: InChI=1S/C16H20N2O2/c1-13-16(9-4-2-5-10-16)20-15(19)18(13)12-8-14-7-3-6-11-17-14/h3,6-7,11H,1-2,4-5,8-10,12H2
• InChI Key: GXBFSJUZZIHPSI-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2(CCCCC2)OC(=O)N1CCC3=CC=CC=N3

Description

4-Methylene-3-[2-(2-pyridyl)ethyl]-1-oxa-3-azaspiro[45]decan-2-one is a complex organic compound that belongs to the class of spiro compounds These compounds are characterized by a unique structure where two rings are connected through a single atom, forming a spiro center

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methylene-3-[2-(2-pyridyl)ethyl]-1-oxa-3-azaspiro[4.5]decan-2-one typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of a pyridyl-ethylamine with a suitable spirocyclic precursor under controlled conditions. The reaction conditions often include the use of solvents like methanol or ethanol, and catalysts such as methanesulfonic acid to facilitate the formation of the spirocyclic structure .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-pressure reactors and advanced purification techniques like chromatography may also be employed to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions

4-Methylene-3-[2-(2-pyridyl)ethyl]-1-oxa-3-azaspiro[4.5]decan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The presence of the pyridyl group allows for substitution reactions, where functional groups can be introduced using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogens in the presence of a catalyst like iron(III) chloride.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted compounds with various functional groups, depending on the reagents and conditions used .

Scientific Research Applications

4-Methylene-3-[2-(2-pyridyl)ethyl]-1-oxa-3-azaspiro[4.5]decan-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Methylene-3-[2-(2-pyridyl)ethyl]-1-oxa-3-azaspiro[4.5]decan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Methylene-1-oxaspiro[4.5]decan-2-one: Shares a similar spirocyclic structure but lacks the pyridyl group.

3-Dodecyl-4-methylene-1-oxa-3-azaspiro[4.5]decan-2-one: Contains a longer alkyl chain, leading to different chemical properties.